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Compound of Interest

2-Chloro-6-methoxyquinoline-3-
Compound Name:

methanol
CAS No.: 92172-83-3
Cat. No.: B1347667

Get Quote

\ J

A Comprehensive Guide to the Proper Disposal of 2-Chloro-6-methoxyquinoline-3-methanol

Understanding the Compound: Hazard Identification

Before any handling or disposal, it is paramount to understand the inherent risks associated
with 2-Chloro-6-methoxyquinoline-3-methanol. This compound is a halogenated heterocyclic
organic molecule. While a specific Safety Data Sheet (SDS) for this exact compound is not
readily available in the search results, data from structurally similar compounds, such as (2-
Chloro-7-methoxyquinolin-3-yl)methanol and 2-Chloro-6-methylquinoline-3-methanol, provide
critical safety information.[1][2] The primary hazards are summarized in the table below.
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Hazard Classification GHS Category Description
Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2]
Skin Irritation Category 2 Causes skin irritation.[2][3]
Serious Eye Damage / Eye Causes serious eye damage
o Category 1/2 o
Irritation or irritation.[1][2]
Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.[2][3]

The presence of a chlorinated quinoline structure necessitates its classification as a
halogenated organic compound.[4][5] This classification is the cornerstone of its disposal
protocol, as mixing halogenated and non-halogenated waste streams is improper, cost-
prohibitive for disposal, and can create dangerous chemical reactions.[6][7][8]

Personal Protective Equipment (PPE): Your First
Line of Defense

Given the identified hazards, stringent adherence to PPE protocols is mandatory when
handling 2-Chloro-6-methoxyquinoline-3-methanol in any form—pure, in solution, or as

waste.
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PPE Item Specification Rationale

o ] To prevent skin contact, which
Nitrile or other chemically o
Gloves ) can cause irritation and
resistant gloves. _ _
potential absorption.[3][9]

Safety glasses with side To protect against splashes
Eye Protection shields or chemical splash that can cause serious eye
goggles. damage.[1][2][3]

To protect skin and clothing
Lab Coat Standard laboratory coat. o
from contamination.

To avoid inhalation of any
Use in a well-ventilated area or  dusts or aerosols, which may

Respiratory Protection _ , L
a chemical fume hood. cause respiratory irritation.[2]

[3]

Spill Management: Immediate Response Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and prevent
environmental contamination.

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if the spill is large or in a poorly ventilated space.

» Don Appropriate PPE: Before attempting any cleanup, don the full PPE as specified in the
table above.

o Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.
For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads). Do not use combustible materials like paper towels to absorb large quantities
of solvent-based spills.

o Collect the Waste: Place the spilled material and all contaminated absorbent materials into a
clearly labeled, sealable container designated for halogenated organic waste.

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.
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o Dispose of Cleanup Materials: All materials used for cleanup, including contaminated gloves
and wipes, must be disposed of as hazardous waste in the same container as the spilled
chemical.

Waste Disposal Workflow: A Step-by-Step Guide

The proper disposal of 2-Chloro-6-methoxyquinoline-3-methanol is a multi-step process that
emphasizes segregation, proper containment, and disposal through certified channels. Drain
disposal is strictly prohibited.[6][8]

Step 1: Waste Segregation

At the point of generation, all waste containing 2-Chloro-6-methoxyquinoline-3-methanol
must be segregated as Halogenated Organic Waste.[4][5] This includes:

e Unused or expired reagent.
» Solutions containing the compound.
o Contaminated consumables (e.g., pipette tips, weighing boats, gloves, absorbent paper).

Causality: Halogenated wastes are typically disposed of via high-temperature incineration, a
process that requires specific conditions to safely break down the halogenated molecules
without producing highly toxic byproducts like dioxins.[7][10] This disposal method is
significantly more expensive than methods for non-halogenated solvents, which can sometimes
be recycled as fuel.[6][7] Mixing these waste streams leads to the entire volume being treated
as the more hazardous and costly category.

Step 2: Waste Collection and Labeling

o Solid Waste: Collect dry waste (pure compound, contaminated consumables) in a
designated, durable, and sealable container, such as a labeled plastic pail or a double-
bagged waste receptacle.

e Liquid Waste: Collect liquid waste in a dedicated, chemically compatible container (e.g., a
high-density polyethylene or glass bottle) equipped with a secure screw cap.[11]
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o Labeling: All waste containers must be clearly and accurately labeled as soon as the first
drop of waste is added.[6][11] The label must include:

[e]

The words "Hazardous Waste".[6][11]

The full chemical name: "Waste 2-Chloro-6-methoxyquinoline-3-methanol".

o

[¢]

An indication of the hazards (e.g., "Toxic," "Irritant™).

The accumulation start date.

[¢]

Step 3: Temporary On-site Storage

Store the sealed and labeled waste containers in a designated satellite accumulation area
within the laboratory. This area should be:

e At or near the point of generation.
e Under the control of the laboratory personnel.

e Away from ignition sources and incompatible chemicals.[12]

Step 4: Professional Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3] Do not
attempt to treat or dispose of this chemical yourself. The standard and accepted disposal
method for this category of chemical is incineration at a licensed facility.[4][10]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper management and
disposal of waste generated from 2-Chloro-6-methoxyquinoline-3-methanol.
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Caption: Waste Management Workflow for 2-Chloro-6-methoxyquinoline-3-methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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